Cas no 14629-70-0 ((±)-2-Pentyl-1,1,1,3,3-d5 Alcohol)

(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol is a deuterated alcohol derivative featuring selective isotopic labeling at the 1,1,1,3,3 positions. This compound is primarily utilized in research applications where isotopic labeling is critical, such as mechanistic studies, metabolic tracing, and NMR spectroscopy. The incorporation of deuterium atoms enhances spectral resolution and reduces interference from proton signals, making it valuable for detailed structural and kinetic analyses. Its racemic form allows for broad applicability in stereochemical investigations. The compound is synthesized under controlled conditions to ensure high isotopic purity and chemical stability, meeting the stringent requirements of advanced analytical and synthetic chemistry applications.
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol structure
14629-70-0 structure
Product name:(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
CAS No:14629-70-0
MF:C5H12O
MW:93.1789903640747
CID:120539
PubChem ID:102602260

(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentan-1,1,1,3,3-d5-ol(8CI,9CI)
    • 2-PENTYL-1,1,1,3,3-D5 ALCOHOL
    • 2-Pentyl--d5 Alcohol
    • D98148
    • 1,1,1,3,3-Pentadeuteriopentan-2-ol
    • 14629-70-0
    • (±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
    • Inchi: InChI=1S/C5H12O/c1-3-4-5(2)6/h5-6H,3-4H2,1-2H3/i2D3,4D2
    • InChI Key: JYVLIDXNZAXMDK-PVGOWFQYSA-N
    • SMILES: CCC(C(C([2H])([2H])[2H])O)([2H])[2H]

Computed Properties

  • Exact Mass: 98.15156
  • Monoisotopic Mass: 93.12
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 27.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 20.23
  • LogP: 1.16730

(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P227106-25mg
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
14629-70-0
25mg
$115.00 2023-05-17
TRC
P227106-5mg
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
14629-70-0
5mg
$ 81.00 2023-09-06
TRC
P227106-2.5mg
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
14629-70-0
2.5mg
$ 64.00 2023-09-06

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